Cas no 4489-61-6 (Di-sec-butyl Phthalate)

• Product Name: Di-sec-butyl Phthalate
• CAS No: 4489-61-6
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 1062961
• PubChem ID: 249496
• Update Time: 2025-07-18

Di-sec-butyl Phthalate Chemical and Physical Properties

Names and Identifiers

• Di-sec-butyl Phthalate
• dibutan-2-yl benzene-1,2-dicarboxylate
• AC1L6OL9
• AC1Q5XZ3
• AR-1I6317
• CTK1D6991
• Di-sec-butyl phtalate
• NCIOpen2_003427
• NSC67890
• phthalic acid di-sec-butyl ester
• Phthalsaeure-di-sec-butylester
• Phthalsaeure-di-sek.-butylester
• SureCN6231293
• SCHEMBL6231293
• DTXSID80290301
• 1,2-Benzenedicarboxylic acid, di-sec-butyl ester
• AKOS030254903
• NSC-67890
• 4489-61-6
• 1,2-bis(butan-2-yl) benzene-1,2-dicarboxylate
• DB-319233
• Phthalic acid bis-(sec-butyl)-ester
• Di-(sec.-butyl)-phthalat
• 1,2-Benzenedicarboxylic Acid 1,2-Bis(1-methylpropyl) Ester; Phthalic Acid Di-sec-butyl Ester;

• Inchi： 1S/C16H22O4/c1-5-11(3)19-15(17)13-9-7-8-10-14(13)16(18)20-12(4)6-2/h7-12H,5-6H2,1-4H3
• InChI Key： HAPGVMADJBQOGC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OC(C)CC)=O)C(C)CC

Computed Properties

• Exact Mass: 278.15186
• Monoisotopic Mass: 278.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Di-sec-butyl Phthalate

Comprehensive Guide to Di-sec-butyl Phthalate (CAS No. 4489-61-6): Properties, Applications, and Industry Insights

Di-sec-butyl Phthalate (CAS No. 4489-61-6), often abbreviated as DSBP, is a specialized phthalate ester widely utilized in industrial and consumer applications. This compound belongs to the family of plasticizers, which are essential for enhancing the flexibility and durability of polymers. With growing interest in sustainable materials and eco-friendly additives, DSBP has garnered attention for its balanced performance in formulations requiring moderate volatility and compatibility.

The chemical structure of Di-sec-butyl Phthalate consists of a phthalic acid core esterified with two sec-butyl groups. This configuration contributes to its unique physicochemical properties, including a boiling point of approximately 340°C and a molecular weight of 278.34 g/mol. Researchers and manufacturers frequently search for "DSBP solubility" or "Di-sec-butyl Phthalate viscosity," as these parameters are critical for applications in paints, adhesives, and coating systems.

In recent years, the demand for low-VOC plasticizers has surged due to stricter environmental regulations. Di-sec-butyl Phthalate is often compared to alternatives like DINP or DIDP in terms of migration resistance and thermal stability. Industry forums frequently discuss "DSBP vs. DOTP performance" or "phthalate-free alternatives 2024," reflecting the evolving market dynamics. Notably, DSBP demonstrates excellent compatibility with PVC resins, making it a preferred choice for wire insulation and flooring materials.

From a safety perspective, Di-sec-butyl Phthalate has been evaluated for its toxicological profile under standards such as REACH and EPA guidelines. While not classified as hazardous under normal handling conditions, users often query "DSBP biodegradability" or "phthalate exposure limits," emphasizing the need for transparent data. Recent studies highlight its hydrolysis resistance in aqueous environments, a feature relevant to marine coatings and outdoor textiles.

The synthesis of CAS No. 4489-61-6 involves esterification of phthalic anhydride with sec-butanol, a process optimized for minimal byproduct formation. Patent databases reveal innovations in "DSBP production efficiency" and "green catalysis methods," aligning with circular economy principles. Additionally, its role in nail polish formulations and cosmetic film formers has been explored, though regulatory compliance remains a key discussion point.

Emerging applications include 3D printing filaments and flexible packaging, where Di-sec-butyl Phthalate improves layer adhesion and elongation properties. Searches for "DSBP in biodegradable plastics" or "high-temperature plasticizers" indicate shifting industry priorities. Analytical techniques like GC-MS and HPLC are routinely employed to quantify DSBP in complex matrices, ensuring quality control.

In conclusion, Di-sec-butyl Phthalate (CAS No. 4489-61-6) remains a versatile compound with evolving applications. Its technical merits, combined with ongoing research into bio-based alternatives, position it as a subject of continued interest in material science. For formulation chemists and engineers, understanding its compatibility charts and aging characteristics is essential to leverage its full potential.